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Compound of Interest

Compound Name: sec-Butyl formate

Cat. No.: B3054206

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling sec-Butyl formate, offering procedural, step-by-step guidance to build
a foundation of trust and safety in your laboratory operations.

Personal Protective Equipment (PPE)

When handling sec-Butyl formate, a comprehensive approach to personal protection is
critical. The following table summarizes the required PPE to prevent exposure.
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Area of Protection

Required PPE

Specifications and
Regulations

Eye and Face Protection

Chemical safety goggles or
eyeglasses. A face shield may
be necessary for splash

hazards.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin Protection

Chemical-resistant gloves
(e.g., Natural rubber).[3]
Protective clothing to prevent

skin exposure.

Select gloves based on the
specific breakthrough time for
sec-Butyl formate. Wear

appropriate protective clothing.

[1](2]

Respiratory Protection

A respirator is necessary when
ventilation is inadequate or if

exposure limits are exceeded.

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed.[1] Use a
NIOSH/MSHA approved

respirator.[4]

Quantitative Safety Data

Understanding the quantitative safety parameters of sec-Butyl formate is crucial for risk

assessment and implementing appropriate safety controls.
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Parameter Value Notes

Highly flammable liquid and

Flash Point 18 °C (64.4 °F) (closed cup)
vapor.[1][3][5]

Vapors can form explosive

Explosion Limits Lower: 1.7% / Upper: 8.0% ) S
mixtures with air.[1][2]
Autoignition Temperature 320 °C (608 °F) [2][3]
Time-Weighted Average
ACGIH TLV (TWA) 50 ppm (205 mg/m?) o
exposure limit.[6]
Oral LD50 (Rabbit) 2656 mg/kg [1]

Operational Plan for Handling sec-Butyl Formate

A systematic approach to handling sec-Butyl formate from receipt to disposal minimizes risks.
1. Receiving and Storage:
o Upon receipt, inspect containers for damage or leaks.

» Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other
sources of ignition.[1][2]

o Keep containers tightly closed.[1][2]

o Store in a designated flammables area, separated from incompatible materials such as
strong oxidizing agents, strong acids, and strong bases.[1][2]

o Ensure that an eyewash station and safety shower are readily accessible in the storage and
handling areas.[1][2]

2. Handling and Use:

o Use with adequate general or local explosion-proof ventilation to maintain airborne levels
below exposure limits.[1]
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Ground and bond containers when transferring material to prevent static discharge.[1][2]
Use non-sparking tools and explosion-proof equipment.[1][2]

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe mist or vapors.[2]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where sec-Butyl formate is handled.
Emergency Procedures

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[1][2][6]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[1]

Disposal Plan

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

o Consult state and local hazardous waste regulations for complete and accurate
classification.[1]
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» Dispose of contents and container in accordance with local, regional, and national
regulations.[6]

e Do not release into the environment.[6]

o Empty containers may retain product residue and can be dangerous. Do not pressurize, cut,
weld, or expose empty containers to heat, sparks, or open flames.[1]

Experimental Protocol: Spill Response Workflow

In the event of a sec-Butyl formate spill, a clear and immediate response is crucial to mitigate
hazards.
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Immediate Actions
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Caption: Workflow for responding to a sec-Butyl formate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling sec-Butyl Formate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054206#personal-protective-equipment-for-
handling-sec-butyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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